Cas no 187876-26-2 ([1,1'-Biphenyl]-4-carboxylic acid, 2-fluoro-4'-heptyl-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 2-fluoro-4'-heptyl-
• CAS No: 187876-26-2
• MF: C₂₀H₂₃FO₂
• MW: 314.393829584122
• CID: 1380329
• PubChem ID: 15951926
• Update Time: 2025-04-20

[1,1'-Biphenyl]-4-carboxylic acid, 2-fluoro-4'-heptyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 2-fluoro-4'-heptyl-
• 3-fluoro-4-(4-heptylphenyl)benzoic acid
• SCHEMBL4190781
• 2-fluoro-4'-heptyl[1,1'-biphenyl]-4-carboxylic acid
• DTXSID20580334
• 187876-26-2

• Inchi： 1S/C20H23FO2/c1-2-3-4-5-6-7-15-8-10-16(11-9-15)18-13-12-17(20(22)23)14-19(18)21/h8-14H,2-7H2,1H3,(H,22,23)
• InChI Key： QNVRJHBEGCBNJO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC(=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 314.16829
• Monoisotopic Mass: 314.16820813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3